Cas no 2227857-65-8 (rac-(1R,3R)-3-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227857-65-8
• MF: C₁₄H₁₈F₃NO
• MW: 273.294034481049
• CID: 5777919
• PubChem ID: 165630032
• Update Time: 2025-07-09

rac-(1R,3R)-3-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2227857-65-8
• EN300-1941231
• rac-[(1R,3R)-3-[3-methoxy-4-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl]methanamine
• rac-(1R,3R)-3-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine

• Inchi： 1S/C14H18F3NO/c1-13(2)10(7-18)12(13)8-4-5-9(14(15,16)17)11(6-8)19-3/h4-6,10,12H,7,18H2,1-3H3/t10-,12-/m1/s1
• InChI Key： IPKFIDCBKLXILS-ZYHUDNBSSA-N
• SMILES： FC(C1C=CC(=CC=1OC)[C@@H]1[C@@H](CN)C1(C)C)(F)F

Computed Properties

• Exact Mass: 273.13404868g/mol
• Monoisotopic Mass: 273.13404868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3R)-3-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine

Rac-(1R,3R)-3-3-Methoxy-4-(Trifluoromethyl)Phenyl-2,2-Dimethylcyclopropylmethanamine: A Comprehensive Overview

The compound rac-(1R,3R)-3-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine (CAS No. 2227857-65-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique stereochemistry and functional groups, which contribute to its potential applications in drug development and related research areas.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of compounds. The racemic mixture of this compound, as indicated by its name, consists of equal amounts of the (1R,3R) and (1S,3S) enantiomers. This stereochemical configuration plays a critical role in its interaction with biological targets, such as enzymes or receptors, making it a valuable tool for exploring enantioselective reactions and pharmacological effects.

The structural features of this compound are particularly intriguing. The presence of a cyclopropane ring introduces significant ring strain, which can enhance reactivity under certain conditions. Additionally, the trifluoromethyl group attached to the phenyl ring is known to confer stability and lipophilicity, which are desirable properties in drug design. The methoxy group further modulates the electronic properties of the molecule, potentially influencing its solubility and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using a variety of methodologies. For instance, researchers have employed asymmetric catalysis to achieve high enantioselectivity during the formation of the cyclopropane ring. These methods not only improve the yield but also reduce the environmental impact of the synthesis process, aligning with current trends toward sustainable chemistry.

In terms of applications, this compound has shown promise in various therapeutic areas. Preclinical studies suggest that it may exhibit antiproliferative activity against certain cancer cell lines, potentially making it a candidate for anticancer drug development. Furthermore, its ability to modulate neurotransmitter systems has led to investigations into its potential as a treatment for neurological disorders such as Alzheimer's disease or Parkinson's disease.

The pharmacokinetic properties of this compound have also been extensively studied. Research indicates that it demonstrates moderate oral bioavailability, which is crucial for its potential use as an orally administered drug. However, further studies are required to optimize its pharmacokinetic profile and minimize any potential toxicity.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in confirming the structure and purity of this compound. These analytical tools provide valuable insights into the molecular interactions and degradation pathways of the compound, which are essential for ensuring its stability during storage and administration.

In conclusion, rac-(1R,3R)-3-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine represents a cutting-edge molecule with immense potential in various biomedical applications. Its unique structure, combined with recent advancements in synthesis and pharmacology, positions it as a key player in future drug discovery efforts. As research continues to unfold, this compound is expected to contribute significantly to our understanding of stereochemical influences on biological activity and therapeutic outcomes.